Cas no 2171605-84-6 (4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid)

• Product Name: 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid
• CAS No: 2171605-84-6
• MF: C₂₄H₂₆N₂O₈
• MW: 470.471847057343
• CID: 5748464
• PubChem ID: 165517697
• Update Time: 2025-05-24

4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1522574
• 2171605-84-6
• 4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-hydroxybutanoic acid
• 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid

• Inchi： 1S/C24H26N2O8/c1-2-33-23(31)21(22(30)25-12-14(27)11-20(28)29)26-24(32)34-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19,21,27H,2,11-13H2,1H3,(H,25,30)(H,26,32)(H,28,29)
• InChI Key： OBJGMLXPXYSPJR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NCC(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.16891579g/mol
• Monoisotopic Mass: 470.16891579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 151Ų

Additional information on 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid

Comprehensive Overview of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid (CAS No. 2171605-84-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid (CAS No. 2171605-84-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Researchers and industry professionals are increasingly exploring its role in bioconjugation, prodrug design, and targeted drug delivery systems, aligning with the growing demand for precision medicine and advanced therapeutic solutions.

The molecular structure of 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid features a combination of hydroxybutanoic acid and Fmoc-protected amine moieties, making it a versatile building block for peptide modifications. Its CAS No. 2171605-84-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies highlight its utility in solid-phase peptide synthesis (SPPS), where the Fmoc group provides temporary protection for amine functionalities, enabling stepwise elongation of peptide chains. This aligns with the current trend toward green chemistry, as SPPS minimizes solvent waste and improves reaction efficiency.

One of the most searched topics in this domain revolves around the stability and solubility of Fmoc-protected compounds. 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid exhibits moderate solubility in polar organic solvents like DMF and DMSO, which is crucial for its handling in laboratory environments. Additionally, its hydroxybutanoic acid segment contributes to its compatibility with aqueous systems, expanding its applicability in biomedical research. These properties address common user queries about compound handling and storage conditions, which are frequently discussed in online forums and scientific communities.

Another area of interest is the compound's role in prodrug development. Prodrugs are biologically inactive derivatives designed to improve pharmacokinetics, and the ethyl carboxy group in CAS No. 2171605-84-6 offers a potential site for enzymatic activation. This aligns with the surge in searches for targeted cancer therapies and enzyme-responsive drug release, as researchers seek compounds that can enhance drug specificity and reduce off-target effects. The integration of Fmoc-protected amino acids into such systems underscores their importance in modern drug discovery pipelines.

From a synthetic chemistry perspective, the compound's multi-functional groups enable diverse cross-coupling reactions and post-synthetic modifications. This versatility is particularly relevant to the rising interest in click chemistry and bioorthogonal reactions, which are frequently searched in the context of biomolecule labeling and imaging probes. The hydroxybutanoic acid moiety also opens doors to polymer chemistry, where it can serve as a monomer for biodegradable materials—a hot topic in sustainable biomaterials research.

In conclusion, 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-hydroxybutanoic acid (CAS No. 2171605-84-6) represents a multifaceted tool for researchers exploring peptide therapeutics, prodrugs, and biomaterials. Its structural features and functional groups cater to pressing industry needs, from green synthesis to precision medicine. As scientific inquiries continue to grow around Fmoc-protected compounds and their applications, this compound stands out as a key player in advancing chemical biology and pharmaceutical innovation.